5-Bromo-3-chloroquinoxalin-2-amine
Description
5-Bromo-3-chloroquinoxalin-2-amine is a halogenated quinoxaline derivative characterized by a bicyclic aromatic structure with bromine (Br) at position 5, chlorine (Cl) at position 3, and an amine (-NH₂) group at position 2 (Figure 1). Quinoxalines are nitrogen-containing heterocycles known for their diverse applications in medicinal chemistry, materials science, and agrochemicals. The bromo and chloro substituents enhance its electronic and steric properties, making it a candidate for drug discovery (e.g., kinase inhibition) or as a ligand in coordination chemistry. Synthesis typically involves halogenation of quinoxaline precursors or cross-coupling reactions (referencing crystallographic tools like SHELX for structural validation).
Properties
Molecular Formula |
C8H5BrClN3 |
|---|---|
Molecular Weight |
258.50 g/mol |
IUPAC Name |
5-bromo-3-chloroquinoxalin-2-amine |
InChI |
InChI=1S/C8H5BrClN3/c9-4-2-1-3-5-6(4)13-7(10)8(11)12-5/h1-3H,(H2,11,12) |
InChI Key |
LJGYQVAMQWRZJN-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)N=C(C(=N2)N)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Electronic Differences
The compound’s closest analogs include:
Key Observations :
- Reactivity : Bromine’s lower electronegativity (vs. Cl) creates distinct electronic environments, influencing reactivity in nucleophilic substitution or metal-catalyzed coupling reactions.
- Biological Activity: Mono-halogenated analogs (e.g., 3-Chloroquinoxalin-2-amine) show moderate antibacterial activity, whereas dual-halogenated derivatives may exhibit enhanced kinase inhibition due to steric bulk .
Physicochemical Properties
- Solubility: The bromo-chloro substitution reduces water solubility compared to non-halogenated quinoxalines, aligning with trends observed in chloroanilines (, page 115).
- Melting Point: Higher melting points (≥200°C) are observed for dihalogenated quinoxalines due to increased molecular symmetry and intermolecular halogen bonding.
Research Findings and Challenges
- Synthetic Challenges : Selective halogenation at positions 3 and 5 requires careful control of reaction conditions to avoid polychlorinated byproducts.
- Toxicity Profile: Unlike simpler chloroanilines (), halogenated quinoxalines show lower acute toxicity but require detailed ecotoxicological assessment due to bioaccumulation risks.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
